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Compound of Interest

Compound Name: Isochavicine

Cat. No.: B8271698 Get Quote

Essential Safety and Handling Guide for
Isochavicine
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized compounds like Isochavicine is paramount. This guide provides immediate,

essential safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Isochavicine, a comprehensive approach to personal protection is critical to

minimize exposure and ensure safety. The following personal protective equipment is

recommended.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1]

In situations with a risk of splashing or explosion, a face shield worn over safety glasses is

required.[2]

Skin Protection:
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Gloves: Disposable nitrile gloves offer short-term protection against a broad range of

chemicals.[2] For more specific applications, consult the glove manufacturer's chemical

resistance guide.[2] Always inspect gloves before use and change them immediately upon

contact with the chemical.[2]

Lab Coat: A Nomex® laboratory coat should be worn over cotton clothing.[2] The lab coat

must be buttoned and fit properly to cover as much skin as possible.[2]

Clothing: Long pants and closed-toe, closed-heel shoes that cover the entire foot are

mandatory.[2] Avoid clothing made of polyester or acrylic fabrics.[2]

Respiratory Protection:

Administrative and engineering controls, such as working in a well-ventilated area or under a

fume hood, should be the primary methods to control exposure.[2]

If these controls are not sufficient to keep exposures below permissible limits, a respirator is

required.[2] Use of a respirator necessitates annual medical evaluations, fit testing, and

training on proper use and maintenance.[2]

Operational and Handling Procedures
Handling:

Work under a chemical fume hood.[3]

Avoid inhalation of any dust or aerosols.[3]

Prevent contact with skin and eyes.[4]

Wash hands thoroughly after handling the substance.

Do not eat, drink, or smoke in the laboratory area.[1]

Storage:

Store in a tightly closed container.
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Keep in a dry and well-ventilated place.[5]

The recommended storage temperature is -20°C, and it should be protected from light.[6]

For solutions in solvent, storage at -80°C is recommended for up to 6 months.[6]

Quantitative Data Summary
Property Value Source

Molecular Weight 285.34 g/mol [6]

Appearance Solid (Light yellow to yellow) [6]

Storage Temperature -20°C (protect from light) [6]

In-Solvent Storage
-80°C for 6 months; -20°C for 1

month
[6]

Purity 93.21% [6]

Disposal Plan
Proper disposal of Isochavicine and any contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste from Residues:

Chemical waste must be disposed of in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Contaminated PPE:

Contaminated gloves, lab coats, and other disposable PPE should be disposed of as

chemical waste.[7]

Spill Cleanup:
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In case of a spill, evacuate the area and ensure adequate ventilation.[3]

Wear appropriate PPE, including respiratory protection.[3]

Collect the spilled material using an absorbent material and place it in a suitable, closed

container for disposal.[4]

Clean the affected area thoroughly.

Experimental Workflow for Handling Isochavicine
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Workflow for Safe Handling of Isochavicine

Preparation

Handling

Post-Handling

Waste Disposal

Don Personal Protective Equipment (PPE)
- Safety Goggles & Face Shield

- Nitrile Gloves
- Nomex Lab Coat

Prepare Work Area
- Ensure proper ventilation (Fume Hood)

- Assemble necessary equipment

Weighing and Transfer
- Use a dedicated spatula
- Minimize dust generation

Dissolution
- Add solvent slowly

- Work within the fume hood

Decontaminate Work Area
- Clean all surfaces and equipment

Doff PPE Correctly
- Remove gloves last

Dispose of Solid Waste
- Place in a labeled, sealed container

Dispose of Liquid Waste
- Collect in a designated waste container

Dispose of Contaminated PPE
- Place in a hazardous waste bag

Click to download full resolution via product page

Caption: Logical workflow for handling Isochavicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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